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Compound of Interest

Compound Name: Vinylboronic acid dibutyl ester

Cat. No.: B1346348

This guide provides immediate safety, handling, and disposal protocols for Vinylboronic acid
dibutyl ester (CAS No. 6336-45-4) to ensure the safety of researchers, scientists, and drug
development professionals. Following these procedures diligently will minimize risks and build
a culture of safety in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

Vinylboronic acid dibutyl ester is a combustible liquid that can cause skin, eye, and

respiratory irritation.[1][2] It may also trigger an allergic skin reaction and is harmful to aquatic
life.[1] The signal word for this chemical is "Warning".[1]

Quantitative Data Summary
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Property Value Source
CAS Number 6336-45-4 [1]
Molecular Formula C10H21BO2 [3]
Molecular Weight 184.08 g/mol [11[3]
Boiling Point 35-40 °C at 0.1 atm [1114]
Density 0.835 g/mL at 25 °C [1][4]
Flash Point 67.2 °C (153.0 °F) [1]
Storage Temperature 2-8°C [1]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling this reagent.
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Equipment Specification Rationale

Chemical splash goggles that
comply with EN166 or OSHA's
29 CFR 1910.133 regulations.

Eye Protection ) that can cause serious eye
A face shield should be used

To protect against splashes

) irritation.
when handling larger

quantities.[5][6]

Nitrile rubber gloves. Check ) )
To prevent skin contact, which
] manufacturer's data for o ]
Hand Protection ) ) can cause irritation and allergic
chemical resistance and )
_ reactions.
breakthrough times.[7]

A flame-retardant laboratory

coat. Additional chemical- ] )
_ . _ To protect against skin contact
Skin and Body Protection resistant apron and sleeves ) ]
and in case of fire.
may be necessary for larger

quantities.

Use in a well-ventilated area,

preferably within a chemical

fume hood.[6][8] If a fume To prevent inhalation of
Respiratory Protection hood is not available, a vapors, which can cause
NIOSH-approved respirator respiratory tract irritation.

with an organic vapor cartridge

may be required.

Step-by-Step Handling Protocol

This protocol outlines the essential steps for the safe handling of Vinylboronic acid dibutyl
ester from preparation to cleanup.

Experimental Workflow Diagram
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Emergency Procedures

Preparation Phase
(Skin Contact: Wash with soap and wa(er) Enhslaﬁﬂn: Move to fresh air) (Spill: Absorb with inert maieriaD

(cunsuh Safety Data Sheet (st)) (Eye Contact: Flush with water for 15 mins)

Verify Fume Hood Functionality
Assemble and Inspect PPE

Prepare and Label Glassware

(Fire: Use CO2, dry chemical, or fuam)

IProceed to Handiing

HandlirF Phase
y

Work Within a Fume Hood

Inert Atmosphere Handling (if required)
Dispense Chemical Carefully

Keep Container Tightly Closed

[Proceed to Cleanup

Cleanup & I%’sposal Phase

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste via EHS

Remove and Inspect PPE
‘Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Vinylboronic acid dibutyl ester.
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Detailed Methodology
Before Handling:
» Review the Safety Data Sheet (SDS): Always consult the most recent SDS for this chemical.

o Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and has
adequate airflow.

o Gather and Inspect PPE: Ensure all necessary PPE is available and in good condition.
e Prepare Equipment: All glassware and equipment should be clean, dry, and properly labeled.
During Handling:

e Work in a Fume Hood: All handling of Vinylboronic acid dibutyl ester should be conducted
inside a certified chemical fume hood.

e Use an Inert Atmosphere: As this chemical can be air-sensitive, consider handling under an
inert atmosphere (e.g., nitrogen or argon), especially for reactions sensitive to oxidation or
moisture.[8]

o Dispense with Care: Use a syringe or cannula for liquid transfers to minimize exposure to air
and prevent splashes. Avoid pouring directly from the bottle if possible.

o Keep Containers Closed: Keep the container tightly sealed when not in use to prevent the
release of vapors.

After Handling:

o Decontamination: Decontaminate all glassware and surfaces that have come into contact
with the chemical.

e Proper PPE Removal: Remove gloves and other disposable PPE, turning them inside out to
avoid contaminating your skin.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete.
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Disposal Plan

Proper disposal of Vinylboronic acid dibutyl ester and its contaminated materials is critical to
prevent environmental harm and ensure regulatory compliance.

Waste Segregation and Labeling

» Liquid Waste: Unused or waste Vinylboronic acid dibutyl ester should be collected in a
dedicated, labeled, and sealed container. The container should be marked as "Hazardous
Waste" and include the chemical name.

¢ Solid Waste: Contaminated solid waste, such as gloves, paper towels, and pipette tips,
should be collected in a separate, clearly labeled hazardous waste container.

e Sharps: Contaminated needles and syringes must be disposed of in a designated sharps
container.

Disposal Procedure

o Consult Institutional Guidelines: Follow your institution's specific guidelines for hazardous
waste disposal, which are typically managed by the Environmental Health and Safety (EHS)
department.

o Store Waste Appropriately: Store waste containers in a designated, well-ventilated
secondary containment area away from incompatible materials.

e Schedule Pickup: Arrange for the pickup of hazardous waste through your institution's EHS
department. Do not pour this chemical down the drain.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is essential.

Emergency Response Workflow
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Exposure or Spill Occurs
/ﬁemical Exgéure \

(Skin ContacD (Eye Contact) Gnhalatior)
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L

N\

Remove contaminated clothing. Flush eyes with water for at least 15 minutes. Move to fresh air. Evacuate immediate area if necessar
Wash area with soap and water. Seek medical attention. Seek medical attention if symptoms persist. Y

Cover with inert absorbent material
(e.g., vermiculite, sand)

\

Chemical Spill

Collect absorbed material into a sealed
hazardous waste container

Clean the spill area

Click to download full resolution via product page
Caption: Emergency response procedures for Vinylboronic acid dibutyl ester.

Detailed Emergency Actions

+ Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[8]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[8]
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

o Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for hazardous waste disposal. For larger spills, evacuate
the area and contact your institution's EHS department.

» Fire: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish a fire.
[9] Water spray may be ineffective. Vapors are heavier than air and may travel to an ignition
source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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